Cas no 61417-35-4 (Propanedioic acid, 1H-indol-2-yl-, diethyl ester)

Propanedioic acid, 1H-indol-2-yl-, diethyl ester structure
61417-35-4 structure
Product Name:Propanedioic acid, 1H-indol-2-yl-, diethyl ester
CAS No:61417-35-4
MF:C15H17NO4
MW:275.299784421921
CID:480220
PubChem ID:12342834
Update Time:2025-04-19

Propanedioic acid, 1H-indol-2-yl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, 1H-indol-2-yl-, diethyl ester
    • diethyl 2-(1H-indol-2-yl)propanedioate
    • DTXSID80492303
    • 61417-35-4
    • Diethyl (1H-indol-2-yl)propanedioate
    • Inchi: 1S/C15H17NO4/c1-3-19-14(17)13(15(18)20-4-2)12-9-10-7-5-6-8-11(10)16-12/h5-9,13,16H,3-4H2,1-2H3
    • InChI Key: HQEIICOUHZBIRA-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)C1=CC2C=CC=CC=2N1)=O

Computed Properties

  • Exact Mass: 275.11581
  • Monoisotopic Mass: 275.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 68.4Ų

Experimental Properties

  • PSA: 68.39
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.